Cas no 138925-69-6 (9-Anthracenebutanol)

• Product Name: 9-Anthracenebutanol
• CAS No: 138925-69-6
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• CID: 1257346
• PubChem ID: 15141274
• Update Time: 2025-04-20

9-Anthracenebutanol Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenebutanol
• 4-anthracen-9-ylbutan-1-ol
• 4-(ANTHRACEN-9-YL)BUTAN-1-OL
• DTXSID10568944
• 138925-69-6
• SCHEMBL241214

• Inchi： 1S/C18H18O/c19-12-6-5-11-18-16-9-3-1-7-14(16)13-15-8-2-4-10-17(15)18/h1-4,7-10,13,19H,5-6,11-12H2
• InChI Key： XBMJVUQZFZADHA-UHFFFAOYSA-N
• SMILES： OCCCCC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 250.13584
• Monoisotopic Mass: 250.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23